Cas no 1805858-34-7 (1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one
• CAS No: 1805858-34-7
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4971748
• Update Time: 2025-10-28

1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H10BrClOS/c1-6(13)10(11)7-2-3-9(14)8(4-7)5-12/h2-4,10,14H,5H2,1H3
• InChI Key： BVYBCGHRTOASBZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CCl)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one

1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1805858-34-7, commonly referred to as 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and a mercaptophenyl moiety, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. The presence of the bromine atom and the chloromethyl group makes it an ideal candidate for various substitution reactions, enabling the synthesis of novel polymers with enhanced mechanical and thermal properties. Additionally, the mercaptophenyl group imparts unique electronic characteristics, making this compound suitable for applications in electronics and optoelectronics.

One of the most intriguing aspects of 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one is its ability to undergo controlled polymerization under specific conditions. Researchers have demonstrated that this compound can serve as a monomer for the synthesis of high-performance polymers, which exhibit excellent resistance to environmental factors such as UV radiation and temperature fluctuations. These polymers have found applications in the manufacturing of advanced coatings, adhesives, and composite materials.

In addition to its role in polymer chemistry, this compound has also been explored for its potential in drug delivery systems. The bromine atom and the chloromethyl group provide sites for functionalization, allowing for the attachment of bioactive molecules or targeting agents. This makes it a promising candidate for the development of targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

The synthesis of 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability. These developments have made this compound more accessible for both academic research and industrial applications.

From a structural perspective, the molecule exhibits a complex interplay between its functional groups. The bromine atom serves as an electron-withdrawing group, influencing the electronic properties of the molecule and facilitating certain types of chemical reactions. Meanwhile, the chloromethyl group introduces steric hindrance, which can be exploited to control reaction selectivity in synthetic processes.

Furthermore, the mercaptophenyl group contributes to the molecule's aromaticity and stability, making it resistant to oxidative degradation under normal conditions. This stability is particularly advantageous in applications where long-term durability is required, such as in high-performance materials or advanced electronic devices.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that under specific conditions, it can undergo biodegradation without releasing harmful byproducts. This makes it an eco-friendly alternative to traditional compounds used in similar applications.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-4-mercaptophenyl)propan-2-one (CAS No. 1805858-34-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in the development of cutting-edge technologies.